alpha-D-Mannose

Specification

• CAS No.: 135317-04-3
• Molecular Formula: C6H12O6
• Molecular Weight: 180.16 g/mol
• IUPAC Name: (2S,3S,4S,5S,6R)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol
• Standard InChI: InChI=1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3-,4+,5+,6+/m1/s1
• Standard InChI Key: WQZGKKKJIJFFOK-PQMKYFCFSA-N
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@@H]([C@H](O1)O)O)O)O)O
• SMILES: C(C1C(C(C(C(O1)O)O)O)O)O
• Canonical SMILES: C(C1C(C(C(C(O1)O)O)O)O)O

Introduction

Alpha-D-Mannose is a monosaccharide and an epimer of glucose, differing in the configuration at the C2 position. It plays critical roles in glycosylation processes, cellular signaling, and therapeutic applications, particularly in managing urinary tract infections (UTIs). Below is a structured analysis of its properties, applications, and research findings.

Biological Roles and Applications

Glycosylation

Alpha-D-Mannose is essential for N- and O-linked glycosylation of proteins, influencing their stability and function. For example:

• Facilitates glycosylation of interleukin-17A, a cytokine critical for immune signaling.

• Used in infant formulas to mimic glycosylation patterns in bovine whey proteins.

Therapeutic Use in UTIs

D-Mannose is studied for its ability to inhibit bacterial adhesion in the urinary tract:

• Mechanism: Competes with urothelial receptors for binding to FimH adhesins on E. coli, preventing colonization.

• Clinical Trials:

  • A 2024 JAMA trial (n=598) found no significant reduction in recurrent UTIs with 2 g/day D-mannose vs. placebo (51% vs. 55.7% recurrence, P=0.26).

  • A 2022 meta-analysis reported D-mannose reduced UTI recurrence by 26% compared to antibiotics, with fewer side effects.

Study Type	Outcome
Randomized trial	No significant prevention benefit
Systematic review	Reduced recurrence risk

Synthesis and Industrial Relevance

• Production: Primarily synthesized from glucose via enzymatic epimerization.

• Industrial Use:

  • Raw material for glycopolymer synthesis.

  • Component in cell culture media for studying microbial adhesion.

Research Gaps and Future Directions

• Dose Optimization: Existing studies use variable doses (1–3 g/day), complicating efficacy comparisons.

• Mechanistic Clarification: The immune-modulatory effects of D-mannose require further exploration.